Cas no 138417-37-5 (4-Methyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Methyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 138417-37-5
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD00662794
• CID: 874100
• PubChem ID: 702153
• Update Time: 2026-04-29

4-Methyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(p-tolyl)-4H-1,2,4-triazole-3-thiol
• 4-methyl-3-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
• 4-Methyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(4-methylphenyl)
• 4-methyl-5-(4-methylphenyl)-1,2,4-triazole-3-thiol

• MDL： MFCD00662794
• Inchi： InChI=1S/C10H11N3S/c1-7-3-5-8(6-4-7)9-11-12-10(14)13(9)2/h3-6H,1-2H3,(H,12,14)
• InChI Key： MYBRNSIBHZNBGY-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NN=C(N2C)S

Computed Properties

• Exact Mass: 205.06700
• Monoisotopic Mass: 205.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.25
• Boiling Point: 285.4°C at 760 mmHg
• Flash Point: 126.4°C
• Refractive Index: 1.661
• PSA: 69.51000
• LogP: 2.07920

4-Methyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-Methyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

Exploring the Chemical and Biological Properties of 4-Methyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 138417-37-5)

The 4-Methyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol, identified by CAS No. 138417-37-5, is an organosulfur compound characterized by its unique structural features. Comprising a central triazole ring fused with a methylphenyl substituent at position 5 and a methyl group at position 4, this molecule exhibits a thiol functional group (-SH) at the 3-position. The combination of these elements imparts distinct chemical properties, including enhanced stability due to the conjugation between the triazole aromatic system and the sulfur atom. Recent studies have highlighted its potential in pharmacological applications due to its ability to modulate redox-sensitive pathways and interact with metal ions through its thiol moiety.

Synthetic approaches for this compound typically involve nucleophilic substitution reactions of triazole-based precursors, such as 5-(methylphenyl)-triazoles, with thioacids or thiourea derivatives under controlled conditions. For instance, a protocol published in *Journal of Heterocyclic Chemistry* (2023) demonstrated high yield synthesis via microwave-assisted condensation of 5-(p-tolyl)-triazole-N,N’-dioxide with thioglycolic acid in the presence of sodium hydroxide. The introduction of substituents like the p-methylphenyl group significantly influences electronic properties, as evidenced by computational studies showing reduced electron density at the sulfur atom compared to unsubstituted analogs. This modulation is critical for tuning reactivity toward biological targets.

In biological systems, the compound’s thiol group enables redox cycling activity observed in *Free Radical Biology & Medicine* (2023), where it scavenged hydroxyl radicals with an efficiency comparable to glutathione under physiological pH conditions. The p-methylphenyl substituent enhances lipophilicity, facilitating cellular membrane permeability—a key factor for drug delivery systems targeting intracellular oxidative stress pathways. Preclinical data from *ACS Medicinal Chemistry Letters* (2023) revealed dose-dependent inhibition of NF-kB activation in murine macrophages exposed to lipopolysaccharide (LPS), suggesting anti-inflammatory potential through suppression of pro-inflammatory cytokine production.

Metal chelation studies have further expanded its utility. Research in *Inorganic Chemistry Frontiers* (2023) identified strong binding affinity toward copper(II) ions via sulfur-nitrogen coordination modes, forming stable complexes that inhibit copper-dependent enzymes such as tyrosinase—a mechanism leveraged in dermatological applications for melanin synthesis regulation. The triazole scaffold’s rigidity stabilizes these complexes against enzymatic degradation compared to flexible thioether analogs. In neuroprotective contexts, this property may mitigate oxidative damage caused by metal-induced Fenton reactions in Alzheimer’s disease models.

Clinical translation efforts are underway in oncology research where this compound has been shown to synergize with cisplatin in *Oncotarget* (2023) through dual mechanisms: direct copper chelation disrupting tumor microenvironment bioavailability and indirect ROS-mediated apoptosis induction without significant off-target effects up to 50 µM concentrations. Its structural similarity to FDA-approved drugs like benserazide—a peripheral decarboxylase inhibitor—has sparked interest in its potential repurposing for Parkinson’s disease management via monoamine oxidase inhibition pathways reported in *European Journal of Medicinal Chemistry* (Q1 impact factor).

In material science applications, this compound forms self-assembled monolayers on gold surfaces with contact angles exceeding 60°±2° according to *Langmuir* (2023), indicating utility in biosensor fabrication requiring controlled surface chemistry. Its thermal stability up to 180°C under vacuum conditions aligns with requirements for nanoelectronic components where sulfur-functionalized interfaces are critical for charge transport modulation.

Safety profiles established through OECD guidelines confirm low acute toxicity (LD₅₀ > 5 g/kg) while recent metabolomics analyses published in *Metabolites* (2023) identified phase II conjugation pathways involving glutathione adduct formation as primary detoxification mechanisms in hepatic microsomes. These findings underscore its favorable pharmacokinetic characteristics when formulated as nanoparticle-based drug delivery systems reported in *International Journal of Pharmaceutics*.

Ongoing research focuses on optimizing its photochemical properties through fluorination modifications at the phenyl ring—a strategy detailed in *Chemical Communications*—to enhance photodynamic therapy efficacy against multidrug-resistant bacteria such as MRSA strains. Computational docking studies predict binding affinities within -8 kcal/mol range against Mycobacterium tuberculosis enoyl reductase enzyme structures from PDB database entries.

This compound’s structural versatility has also led to exploration as a ligand for radiopharmaceutical development according to preliminary data from *Journal of Labelled Compounds and Radiopharmaceuticals*. Its thiol group serves as an ideal attachment site for radionuclides like Technetium-99m while maintaining selectivity toward specific biomarkers expressed on cancer cell surfaces.

In industrial catalysis applications, heterogeneous catalysts prepared by immobilizing this compound onto mesoporous silica demonstrated superior recyclability over five cycles compared to homogeneous counterparts when used for click chemistry reactions under aqueous conditions (*Catalysis Science & Technology*, 2023). This innovation addresses environmental concerns associated with traditional catalyst waste streams while maintaining turnover frequencies above 98% per cycle.

A recent collaboration between University College London and AstraZeneca explored its role as an allosteric modulator for GABA_A receptors (*Nature Communications*, early access), leveraging triazole ring interactions within transmembrane domains alongside thiol-mediated disulfide bridge formation at extracellular sites. While still experimental stage results indicate promising anxiolytic activity without inducing sedation commonly seen with benzodiazepines.

Sustainable synthesis methodologies have been proposed using enzymatic catalysis via Candida antarctica lipase B (*Green Chemistry*, perspective article), reducing energy consumption by ~60% compared to conventional methods while achieving >95% purity using recrystallization from ethanol/water mixtures at ambient temperature conditions.